Cas no 2901065-72-1 (5-Bromo-2-fluoro-3-(2-hydroxypropan-2-yl)benZaldehyde)

• Product Name: 5-Bromo-2-fluoro-3-(2-hydroxypropan-2-yl)benZaldehyde
• CAS No: 2901065-72-1
• MF: C₁₀H₁₀BrFO₂
• MW: 261.087605953217
• CID: 6795984
• PubChem ID: 171367489
• Update Time: 2025-10-31

5-Bromo-2-fluoro-3-(2-hydroxypropan-2-yl)benZaldehyde Chemical and Physical Properties

Names and Identifiers

• MFCD34759696
• 2901065-72-1
• 5-Bromo-2-fluoro-3-(2-hydroxypropan-2-yl)benZaldehyde

• Inchi： 1S/C10H10BrFO2/c1-10(2,14)8-4-7(11)3-6(5-13)9(8)12/h3-5,14H,1-2H3
• InChI Key： QETMONCFQOPZCV-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=O)C(=C(C=1)C(C)(C)O)F

Computed Properties

• Exact Mass: 259.98482g/mol
• Monoisotopic Mass: 259.98482g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 37.3Ų

Additional information on 5-Bromo-2-fluoro-3-(2-hydroxypropan-2-yl)benZaldehyde

Comprehensive Overview of 5-Bromo-2-fluoro-3-(2-hydroxypropan-2-yl)benzaldehyde (CAS No. 2901065-72-1)

5-Bromo-2-fluoro-3-(2-hydroxypropan-2-yl)benzaldehyde (CAS No. 2901065-72-1) is a highly specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique bromo and fluoro substituents, along with a hydroxypropan-2-yl group, offers versatile reactivity for synthetic applications. Its molecular structure makes it a valuable intermediate in the development of novel bioactive molecules, particularly in drug discovery and material science.

The growing interest in halogenated benzaldehydes like 5-Bromo-2-fluoro-3-(2-hydroxypropan-2-yl)benzaldehyde stems from their ability to enhance the pharmacokinetic properties of target molecules. Researchers are increasingly exploring its potential in catalysis, medicinal chemistry, and polymer science. Recent studies highlight its role in optimizing drug solubility and binding affinity, addressing key challenges in modern therapeutics. Additionally, its fluorinated moiety is pivotal for improving metabolic stability, a hot topic in AI-driven drug design and computational chemistry.

From an industrial perspective, CAS No. 2901065-72-1 is often sought after for its compatibility with green chemistry principles. Innovations in sustainable synthesis have leveraged its reactive sites to minimize waste and energy consumption. This aligns with global trends favoring eco-friendly manufacturing, a frequently searched term in scientific databases and patent filings. Furthermore, its applications extend to electronic materials, where its aromatic-aldehyde functionality contributes to advanced OLED and photovoltaic technologies.

Analytical techniques such as NMR, HPLC, and mass spectrometry are routinely employed to characterize 5-Bromo-2-fluoro-3-(2-hydroxypropan-2-yl)benzaldehyde, ensuring high purity for research and commercial use. The compound’s stability under various conditions makes it a reliable candidate for high-throughput screening and combinatorial chemistry. As demand for tailor-made intermediates rises, this compound continues to be a focal point in custom synthesis inquiries.

In summary, 5-Bromo-2-fluoro-3-(2-hydroxypropan-2-yl)benzaldehyde (CAS No. 2901065-72-1) exemplifies the intersection of structural ingenuity and practical utility. Its relevance in cutting-edge research and industrial applications underscores its importance in contemporary chemistry. For researchers exploring halogenated aromatics or aldehyde derivatives, this compound remains a cornerstone for innovation.